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Compound of Interest

Compound Name: Chimassorb 119

Cat. No.: B141851

Technical Support Center: Chimassorb 119
Thermal Stability

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) regarding the effect of processing temperature on the stability of
Chimassorb 119. This resource is intended for researchers, scientists, and drug development
professionals utilizing this hindered amine light stabilizer (HALS) in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended maximum processing temperature for Chimassorb 119?

Chimassorb 119 is known for its high thermal stability, making it suitable for processing at
elevated temperatures.[1] While a definitive maximum processing temperature is not stated, the
available data indicates that it remains stable with minimal weight loss at temperatures up to
300°C. For instance, thermogravimetric analysis (TGA) shows a weight loss of only 2.7% at
300°C when heated at a rate of 20°C/min in the air.[2] One source indicates a weight loss point
of 360°C for a 5.0% loss.[3] It is crucial to consider the polymer matrix and other additives, as
they can influence the overall thermal stability of the formulation.

Q2: What are the initial signs of thermal degradation of Chimassorb 119?
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Initial thermal degradation may not be visually apparent. However, it can manifest as a slight
discoloration (yellowing) of the polymer matrix, a decrease in the light-stabilizing efficiency, or a
change in the physical properties of the final product. Monitoring for such changes during and
after processing is recommended.

Q3: Can processing Chimassorb 119 above its melting range affect its stability?

The melting range for Chimassorb 119 is typically between 115°C and 150°C.[2][3][4]
Processing above this range is necessary for its incorporation into most polymer systems. The
product is designed to be thermally stable well above its melting point. However, prolonged
exposure to excessively high temperatures could lead to gradual degradation.

Q4: Does the processing atmosphere (e.g., air vs. inert) affect the thermal stability of
Chimassorb 119?

The provided thermogravimetric analysis data was collected in an air atmosphere, indicating
good stability in the presence of oxygen at elevated temperatures.[2] As a hindered amine light
stabilizer, its primary function involves scavenging radicals formed during photo-oxidation.[1]
While specific data on its stability in an inert atmosphere is not detailed in the search results,
HALS are generally effective at high temperatures.

Q5: Are there any known incompatibilities of Chimassorb 119 with other additives at high
processing temperatures?

The piperidyl-methyl group in Chimassorb 119 FL is noted to reduce chemical interactions and
discoloration when compared to other commercial HALS.[5][6][7] It is generally compatible with
a wide range of polymers and other additives.[3] However, interactions with acidic components
in a formulation could potentially impact its performance, although it is noted to perform well
even in weakly acidic environments.[4]

Troubleshooting Guide
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Issue

Potential Cause

Recommended Action

Discoloration (Yellowing) of the

Final Product

Excessive processing
temperature or prolonged
residence time at high

temperatures.

Optimize processing
parameters by gradually
reducing the temperature or
shortening the processing
time. Ensure uniform heat
distribution in the processing

equipment.

Reduced UV-Stabilizing

Performance

Thermal degradation of
Chimassorb 119 during

processing.

Verify that the processing
temperature is within the
recommended range. Consider
performing a
thermogravimetric analysis
(TGA) on the processed
material to assess the

stabilizer's integrity.

Inconsistent Product Quality

Non-uniform dispersion of
Chimassorb 119 in the polymer

matrix.

Ensure proper mixing and
dispersion of the stabilizer
before and during processing.
The melting range of
Chimassorb 119 (115-150°C)
should be considered for

optimal compounding.[2][3][4]

Quantitative Data Summary

The thermal stability of Chimassorb 119 has been evaluated using Thermogravimetric

Analysis (TGA). The following table summarizes the weight loss at different temperatures.
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Temperature Weight Loss )

Q) (%) Heating Rate Atmosphere Reference

200 0.7 20°C/min Air 2]

250 1.1 20°C/min Air [2]

300 2.7 20°C/min Air 2]

360 5.0 Not specified Not specified [3]
Physical Properties of Chimassorb 119

Property Value Reference

Melting Range 115-150 °C [21[3114]

Flash Point 275-278 °C [2][8]

Experimental Protocols

Thermogravimetric Analysis (TGA) for Chimassorb 119 Stability Assessment

Objective: To determine the thermal stability and decomposition profile of Chimassorb 119 by

measuring its weight loss as a function of temperature.

Apparatus:

Thermogravimetric Analyzer

Analytical Balance

Sample Pans (e.g., alumina, platinum)

Gas supply (Air or Nitrogen)

Procedure:
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o Sample Preparation: Accurately weigh 5-10 mg of the Chimassorb 119 sample into a TGA
sample pan.

e Instrument Setup:
o Place the sample pan in the TGA furnace.

o Purge the furnace with the desired gas (e.g., air) at a constant flow rate (e.g., 20-50
mL/min) to ensure a controlled atmosphere.

e Thermal Program:
o Equilibrate the sample at a starting temperature (e.g., 30°C).

o Ramp the temperature at a constant heating rate (e.g., 10 or 20°C/min) to a final
temperature (e.g., 600°C).

» Data Collection: Continuously record the sample weight as a function of temperature.
e Data Analysis:
o Plot the percentage of weight loss versus temperature.

o Determine the onset temperature of decomposition and the temperatures at which specific
percentages of weight loss occur.

Visualizations
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Caption: Logical flow of processing temperature's effect on Chimassorb 119.
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Caption: Experimental workflow for evaluating thermal stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. Buy Chimassorb 119 | 106990-43-6 [smolecule.com]

. polyadchem.co.kr [polyadchem.co.kr]

. linchemical.com [linchemical.com]

. Sinolstab UV-119 | Light Stabilizer CAS No. 106990-43-6 [sinocurechem.com]
. plastics-rubber.basf.com [plastics-rubber.basf.com]

. plastics-rubber.basf.com [plastics-rubber.basf.com]

. explore.azelis.com [explore.azelis.com]
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. Cas 106990-43-6,Chimassorb 119 | lookchem [lookchem.com]

 To cite this document: BenchChem. [effect of processing temperature on Chimassorb 119
stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141851#effect-of-processing-temperature-on-
chimassorb-119-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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